Cas no 956905-27-4 (PF-04217903)

Pf-04217903 is a highly potent ATP competitive c-met kinase inhibitor with a Ki of 4.8 nm Pf-04217903 shows more than 1000 fold selectivity over 208 kinases and has anti angiogenic properties

PF-04217903 structure

Product Name:PF-04217903

CAS No:956905-27-4

Molecular Formula:C₁₉H₁₆N₈O

Molecular Weight:372.383341789246

MDL:MFCD12407410

CID:828893

PubChem ID:17754438

PF-04217903 Properties

Names and Identifiers

- 2-[4-[1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl]-1H-pyrazol-1-yl]ethanol
- 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- PF-04217903
- 4-[1-(6-Quinolinylmethyl)-1H-1,2,3-triazolo[4,5-b]pyrazin-6-yl]-1H-pyrazole-1-ethanol (ACI)
- PD 04217903
- PF 04217903
- PF 4217903
- 2-{4-[1-(6-Quinolinylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-y l]-1H-pyrazol-1-yl}ethanol
- 1H-Pyrazole-1-ethanol, 4-(1-(6-quinolinylmethyl)-1H-1,2,3-triazolo(4,5-b)pyrazin-6-yl)
- 3zxz
- BDBM50396934
- UNII-CYJ9ATV1IJ
- NCGC00263161-11
- 956905-27-4 (free base)
- 2-(4-{1-[(quinolin-6-yl)methyl]-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl}-1H-pyrazol-1-yl)ethan-1-ol
- DB12848
- CCG-264818
- NSC-763931
- AS-16216
- J-505841
- MFCD12407410
- AC-35476
- 1H-Pyrazole-1-ethanol, 4-[1-(6-quinolinylmethyl)-1H-1,2,3-triazolo[4,5-b]pyrazin-6-yl]-
- NCGC00263161-15
- HMS3244H11
- BCP01847
- CHEMBL2001019
- 2-{4-[1-(QUINOLIN-6-YLMETHYL)-1H-[1,2,3]TRIAZOLO[4,5-B]PYRAZIN-6-YL]-1H-PYRAZOL-1-YL}ETHANOL
- NSC763931
- 2-[4-(3-Quinolin-6-ylmethyl-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-pyrazol-1-yl]-ethanol
- 2-(4-(1-(isoquinolin-7-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- s1094
- BRD-K73319509-001-01-5
- PF-04217903 (phenolsulfonate)
- 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- SCHEMBL93550
- PDMUGYOXRHVNMO-UHFFFAOYSA-N
- aka PF-04217903
- 2-[4-[3-(quinolin-6-ylmethyl)triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl]ethanol
- EX-A478
- PF-4217903
- 2-{4-[3-(quinolin-6-ylmethyl)-[1,2,3]triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl}ethanol
- 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol 4-hydroxybenzenesulfonate
- MLS006010959
- CHEBI:91425
- SW218126-2
- SMR004702763
- PF-04217903,PF-4217903
- HMS3654I19
- NSC800845
- NCGC00263161-03
- HY-12017
- PF04217903
- NCGC00263161-01
- Q27163274
- HMS3295M07
- HMS3244G12
- Met tyrosine kinase inhibitor PF-04217903
- DTXSID401026097
- 2-(4-(1-(Quinolin-6-ylmethyl)-1H-(1,2,3)triazolo(4,5-b)pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol
- NSC-800845
- 2-(4-(3-(quinolin-6-ylmethyl)-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-1H-pyrazol-1-yl)ethanol
- DA-56725
- KRW
- AKOS026750596
- 956905-27-4
- SB19372
- SDCCGSBI-0654338.P001
- BRD-K73319509-001-08-0
- CYJ9ATV1IJ
- 2-(4-(1-((quinolin-6-yl)methyl)-1H-(1,2,3)triazolo(4,5-b)pyrazin-6-yl)-1H-pyrazol-1-yl)ethan-1-ol
- HMS3244G11
- CS-0147
- 2-(4-(1-(quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethan-1-ol
- Kinome_3829
- NS00072533
- 1159490-85-3
- +Expand
- MDL： MFCD12407410
- InChIKey： PDMUGYOXRHVNMO-UHFFFAOYSA-N
- Inchi： 1S/C19H16N8O/c28-7-6-26-12-15(9-22-26)17-10-21-18-19(23-17)27(25-24-18)11-13-3-4-16-14(8-13)2-1-5-20-16/h1-5,8-10,12,28H,6-7,11H2
- SMILES： OCCN1C=C(C2C=NC3N=NN(C=3N=2)CC2C=C3C(N=CC=C3)=CC=2)C=N1

Computed Properties

Exact Mass: 372.14500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 372.14470716g/mol
Heavy Atom Count: 28
Complexity: 524
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 107Å²

Experimental Properties

LogP: 1.67360
PSA: 107.43000
Density: 1.53

PF-04217903 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01CPML-1mg	2-[4-[3-(quinolin-6-ylmethyl)triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl]ethanol	956905-27-4	98+%	1mg	$15.00	2024-04-19
A2B Chem LLC	AW71901-1mg	Pf-04217903	956905-27-4	98+%	1mg	$14.00	2024-07-18
Aaron	AR01CPUX-25mg	2-[4-[3-(quinolin-6-ylmethyl)triazolo[4,5-b]pyrazin-5-yl]pyrazol-1-yl]ethanol	956905-27-4	98%	25mg	$103.00	2024-07-18
abcr	AB460190-1 mg	2-(4-(3-(Quinolin-6-ylmethyl)-3H-[1,2,3]triazolo[4,5-b]pyrazin-5-yl)-1H-pyrazol-1-yl)ethanol; .	956905-27-4		1mg	€173.60	2023-07-18
Ambeed	A670353-1mg	2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethan-1-ol	956905-27-4	98+%	1mg	$18.0	2024-05-30
Chemenu	CM144660-100mg	2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol	956905-27-4	98%	100mg	$420	2021-08-05
ChemScence	CS-0147-5mg	PF-04217903	956905-27-4	99.95%	5mg	$92.0	2022-04-26
DC Chemicals	DC7081-100 mg	PF-04217903	956905-27-4		100mg	$700.0	2022-02-28
eNovation Chemicals LLC	D372333-50mg	2-[4-[1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl]-1H-pyrazol-1-yl]ethanol	956905-27-4	98%	50mg	$295	2022-10-13
LKT Labs	P2012-1 mg	PF-04217903	956905-27-4	≥98%	1mg	$102.10	2023-07-10

PF-04217903 Synthesis

Synthetic Circuit 1

956905-27-4

Reaction Conditions

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer [Erratum to document cited in CA157:492637]

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(22),

Synthetic Circuit 2

956907-32-7

956905-27-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; rt; 1 h, rt
1.2 Reagents: Sodium carbonate ; pH 7, rt

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(18), 8091-8109

Synthetic Circuit 3

956905-27-4

75-75-2

Reaction Conditions

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer [Erratum to document cited in CA157:492637]

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(22),

Synthetic Circuit 4

956905-27-4

75-75-2

Reaction Conditions

Reference

: Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1,2,3]triazolo[4,5-b]pyrazin-6-yl)-1H-pyrazol-1-yl)ethanol (PF-04217903) for the Treatment of Cancer

Cui, J. Jean; McTigue, Michele; Nambu, Mitchell; Tran-Dube, Michelle; Pairish, Mason; et al, Journal of Medicinal Chemistry, 2012, 55(18), 8091-8109

PF-04217903 Raw materials

Quinoline, 6-[[6-[1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]-1H-pyrazol-4-yl]-1H-1,2,3-triazolo[4,5-b]pyrazin-1-yl]methyl]-

PF-04217903 Preparation Products

PF-04217903 Suppliers

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:956905-27-4)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:956905-27-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:956905-27-4)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:956905-27-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

PF-04217903 Related Literature

1. An expedient synthesis of novel spiro[indenoquinoxaline-pyrrolizidine]-pyrazole conjugates with anticancer activity from 1,5-diarylpent-4-ene-1,3-diones through the 1,3-dipolar cycloaddition/cyclocondensation sequence

Nikolay S. Zimnitskiy,Alexey Yu. Barkov,Maria V. Ulitko,Igor B. Kutyashev,Vladislav Yu. Korotaev,Vyacheslav Ya. Sosnovskikh New J. Chem. 2020 44 16185

Related Categories

956905-27-4 (PF-04217903) Related Products

956906-93-7(PF 04217903 mesylate)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:956905-27-4)PF-04217903

Purity:99%/99%

Quantity:50mg/100mg

Price($):166.0/280.0